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Compound of Interest

Compound Name: Cintirorgon

Cat. No.: B606697 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the solubilization and use of Cintirorgon
(LYC-55716), a first-in-class, selective, and orally bioavailable Retinoic acid receptor-related

orphan receptor gamma (RORγ) agonist, in cell-based assays. Additionally, it outlines its

mechanism of action and provides example data for experimental planning.

Introduction to Cintirorgon
Cintirorgon is a potent immunomodulatory agent with potential applications in oncology.[1][2]

[3] It functions by selectively binding to and activating RORγ, a nuclear receptor transcription

factor that plays a critical role in the differentiation and function of T helper 17 (Th17) and

cytotoxic T 17 (Tc17) cells.[1][2] This activation leads to enhanced anti-tumor immunity through

several mechanisms, including increased effector T-cell function, decreased

immunosuppression, and modulation of cytokine and chemokine expression.

Solubility and Physicochemical Properties
Proper solubilization of Cintirorgon is critical for obtaining accurate and reproducible results in

in vitro cell-based assays. Based on available data, Cintirorgon is a hydrophobic compound.

Table 1: Solubility and Physicochemical Properties of Cintirorgon
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Property Value Source

Molecular Weight 603.53 g/mol

Formula C₂₇H₂₃F₆NO₆S

Appearance White to off-white solid

Solubility in DMSO ≥ 113.3 mg/mL (187.73 mM)

Solubility in Ethanol
100 mg/mL (165.69 mM)

(requires sonication)

Storage (Powder)
-20°C for 3 years; 4°C for 2

years

Storage (In Solvent)
-80°C for 2 years; -20°C for 1

year

Note: It is highly recommended to use freshly opened, anhydrous DMSO for preparing stock

solutions, as hygroscopic DMSO can negatively impact solubility.

Preparation of Cintirorgon for Cell-Based Assays
This protocol describes the preparation of Cintirorgon stock solutions and their subsequent

dilution for use in cell culture experiments.

Materials
Cintirorgon powder

Anhydrous Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes

Sterile, pyrogen-free cell culture medium appropriate for the cell line being used

Vortex mixer

Sonicator (optional, for ethanol-based stocks)
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Protocol for Preparation of Stock Solution (10 mM in
DMSO)

Equilibrate the Cintirorgon powder to room temperature before opening the vial.

Prepare a 10 mM stock solution by dissolving the appropriate amount of Cintirorgon powder

in anhydrous DMSO. For example, to prepare 1 mL of a 10 mM stock solution, dissolve

0.6035 mg of Cintirorgon in 1 mL of DMSO.

Vortex the solution thoroughly until the compound is completely dissolved. Gentle warming

(e.g., in a 37°C water bath) may aid dissolution.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the stock solution aliquots at -20°C or -80°C.

Protocol for Preparation of Working Solutions
Thaw a single aliquot of the 10 mM Cintirorgon stock solution at room temperature.

Perform serial dilutions of the stock solution in cell culture medium to achieve the desired

final concentrations for your experiment.

It is crucial to maintain the final DMSO concentration in the cell culture wells at a non-toxic

level, typically below 0.5%, and ideally at or below 0.1%.

Always include a vehicle control in your experiments, which consists of the same final

concentration of DMSO in the cell culture medium without the compound.

Experimental Workflow for a Cell-Based Assay
The following diagram illustrates a general workflow for assessing the activity of Cintirorgon in

a cell-based assay, such as a cytokine release assay or a cell proliferation assay.
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Experimental Workflow for Cintirorgon Cell-Based Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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